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Compound of Interest

Compound Name: Nyasol

Cat. No.: B1232429 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Nyasol, a naturally occurring lignan, has garnered significant scientific interest due to its

diverse pharmacological activities. This technical guide provides an in-depth overview of the

chemical structure, physicochemical properties, and key biological activities of Nyasol, with a

focus on its anti-inflammatory and estrogenic effects. Detailed experimental protocols and

quantitative data are presented to support further research and drug development efforts.

Chemical Structure and Properties
Nyasol, also known as cis-hinokiresinol, is chemically defined as 4-[(1Z,3R)-3-(4-

hydroxyphenyl)penta-1,4-dienyl]phenol.[1] Its structure features two hydroxyphenyl groups

linked by a five-carbon chain with two double bonds. The specific stereochemistry, (1Z,3R), is

crucial for its biological activity.

A summary of its key physicochemical properties is provided in the table below.
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Property Value Source

Molecular Formula C₁₇H₁₆O₂ [1]

Molecular Weight 252.31 g/mol [1]

IUPAC Name

4-[(1Z,3R)-3-(4-

hydroxyphenyl)penta-1,4-

dienyl]phenol

[1]

SMILES
C=C--INVALID-LINK--

C2=CC=C(C=C2)O

InChI Key
VEAUNWQYYMXIRB-

JHAQOBCDSA-N

CAS Number 96895-25-9

Biological Activities
Nyasol exhibits a range of biological activities, with its anti-inflammatory and estrogenic

properties being the most extensively studied.

Anti-inflammatory Activity
Nyasol has demonstrated significant anti-inflammatory effects in various in vitro and in vivo

models. Its mechanism of action primarily involves the modulation of key inflammatory

signaling pathways.

Quantitative Data on Anti-inflammatory Activity:

Assay Model System Endpoint Result

Carrageenan-induced

paw edema
Mice Inhibition of edema

28.6-77.1% inhibition

at 24-120 mg/kg

Signaling Pathways:
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Nyasol exerts its anti-inflammatory effects by inhibiting the activation of the NF-κB and MAPK

signaling pathways. This leads to a downstream reduction in the production of pro-inflammatory

mediators.
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Nyasol's Anti-inflammatory Signaling Pathway
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Figure 1: Simplified signaling pathway of Nyasol's anti-inflammatory action.
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Estrogenic Activity
Nyasol is recognized as a phytoestrogen, exhibiting selective agonist activity for the estrogen

receptor β (ERβ). This selectivity suggests potential therapeutic applications with a reduced

risk of the side effects associated with non-selective estrogen receptor agonists.

Experimental Protocols
Synthesis of (±)-Nyasol
A practical total synthesis of racemic Nyasol has been reported, offering a concise seven-step

process with a good overall yield of 40%.[2] The synthesis commences from commercially

available starting materials. Key steps involve a chelation-controlled reduction to establish the

required stereochemistry and a stereospecific elimination reaction to form the Z-alkene.
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Synthetic Workflow for (±)-Nyasol
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Figure 2: High-level workflow for the synthesis of (±)-Nyasol.
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In Vitro Anti-inflammatory Assay: Inhibition of Nitric
Oxide (NO) and Prostaglandin E2 (PGE2) Production in
RAW 264.7 Macrophages
This protocol outlines the methodology to assess the anti-inflammatory activity of Nyasol by

measuring its ability to inhibit the production of NO and PGE2 in lipopolysaccharide (LPS)-

stimulated RAW 264.7 macrophage cells.

Materials:

RAW 264.7 macrophage cells

Dulbecco's Modified Eagle's Medium (DMEM)

Fetal Bovine Serum (FBS)

Penicillin-Streptomycin solution

Lipopolysaccharide (LPS) from E. coli

Nyasol

Griess Reagent

PGE2 ELISA kit

Procedure:

Cell Culture: Culture RAW 264.7 cells in DMEM supplemented with 10% FBS and 1%

penicillin-streptomycin at 37°C in a humidified 5% CO₂ incubator.

Cell Seeding: Seed the cells in 96-well plates at a density of 5 x 10⁴ cells/well and allow

them to adhere for 24 hours.

Treatment: Pre-treat the cells with various concentrations of Nyasol for 1 hour.

Stimulation: Stimulate the cells with LPS (1 µg/mL) for 24 hours.
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Nitric Oxide (NO) Measurement:

Collect the cell culture supernatant.

Mix an equal volume of supernatant with Griess reagent.

Measure the absorbance at 540 nm.

Calculate the nitrite concentration using a sodium nitrite standard curve.

Prostaglandin E2 (PGE2) Measurement:

Collect the cell culture supernatant.

Measure the PGE2 concentration using a commercial ELISA kit according to the

manufacturer's instructions.

Data Analysis: Calculate the percentage inhibition of NO and PGE2 production by Nyasol
compared to the LPS-stimulated control. Determine the IC₅₀ value for each endpoint.

Conclusion
Nyasol presents a promising natural product scaffold for the development of novel therapeutic

agents, particularly in the areas of inflammation and hormone-related conditions. Its well-

defined chemical structure, coupled with its potent and selective biological activities, makes it

an attractive candidate for further investigation. The experimental protocols and data provided

in this guide serve as a valuable resource for researchers and drug development professionals

seeking to explore the full therapeutic potential of Nyasol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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